Cas no 1936287-20-5 (2,2,2-trifluoro-1-(pyrimidin-4-yl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(pyrimidin-4-yl)ethan-1-amine
• CAS No: 1936287-20-5
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• CID: 6089263
• PubChem ID: 66466792
• Update Time: 2025-10-30

2,2,2-trifluoro-1-(pyrimidin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(pyrimidin-4-yl)ethan-1-amine
• 4-Pyrimidinemethanamine, α-(trifluoromethyl)-
• EN300-1938284
• CS-0306484
• 1936287-20-5

• Inchi： 1S/C6H6F3N3/c7-6(8,9)5(10)4-1-2-11-3-12-4/h1-3,5H,10H2
• InChI Key： BNPCEXZTLVFRFY-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(C(F)(F)F)N)=N1

Computed Properties

• Exact Mass: 177.05138169g/mol
• Monoisotopic Mass: 177.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 233.2±40.0 °C(Predicted)
• pka: 2.76±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2,2,2-trifluoro-1-(pyrimidin-4-yl)ethan-1-amine

Recent Advances in the Study of 2,2,2-Trifluoro-1-(pyrimidin-4-yl)ethan-1-amine (CAS: 1936287-20-5)

The compound 2,2,2-trifluoro-1-(pyrimidin-4-yl)ethan-1-amine (CAS: 1936287-20-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine core and trifluoroethylamine moiety, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of kinase inhibition and targeted cancer therapy.

One of the key findings in recent research is the role of 2,2,2-trifluoro-1-(pyrimidin-4-yl)ethan-1-amine as a versatile intermediate in the synthesis of kinase inhibitors. Its structural features allow for efficient binding to ATP pockets of various kinases, making it a valuable scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of FGFR (fibroblast growth factor receptor) inhibitors, which show promise in treating cancers with FGFR aberrations.

Further investigations have highlighted the compound's metabolic stability and bioavailability, which are critical factors in drug development. The trifluoromethyl group enhances the molecule's lipophilicity and resistance to metabolic degradation, as evidenced by in vitro and in vivo pharmacokinetic studies. These properties position 1936287-20-5 as a favorable candidate for further optimization in preclinical studies.

In addition to its applications in oncology, recent research has explored the potential of 2,2,2-trifluoro-1-(pyrimidin-4-yl)ethan-1-amine in infectious disease therapeutics. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel antiviral agents targeting RNA-dependent RNA polymerases. The compound's ability to modulate enzyme activity underscores its broad utility in medicinal chemistry.

Despite these promising developments, challenges remain in the optimization of 1936287-20-5 derivatives for clinical use. Current research efforts are focused on improving selectivity and reducing off-target effects through structure-activity relationship (SAR) studies. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable drug candidates.

In conclusion, 2,2,2-trifluoro-1-(pyrimidin-4-yl)ethan-1-amine represents a compelling case study in modern drug discovery. Its unique structural features and demonstrated biological activities make it a molecule of significant interest for researchers across multiple therapeutic areas. As investigations continue, this compound is poised to contribute meaningfully to the development of next-generation pharmaceuticals.